Cas no 1807185-41-6 (Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate
• CAS No: 1807185-41-6
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945583
• Update Time: 2025-06-20

Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-11(15)5-8-3-4-9(6-13)12(16)10(8)7-14/h3-4,16H,2,5-6H2,1H3
• InChI Key： HEDKEAANUXVLTO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate

Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate (CAS No. 1807185-41-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate, identified by its CAS number 1807185-41-6, is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its structural complexity and its potential applications in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a hydroxyl group, makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate molecule exhibits a unique combination of reactivity that allows for diverse synthetic pathways. The bromomethyl group, in particular, serves as a reactive handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These reactions are widely employed in the construction of complex organic frameworks, enabling the synthesis of heterocyclic compounds that are prevalent in many pharmacologically active agents.

Additionally, the cyano group within the< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate structure can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid via hydrolysis. This flexibility is particularly useful in drug discovery pipelines where multiple synthetic routes may be explored to optimize yield and purity. The hydroxyl group further enhances the compound's utility by providing a site for etherification or esterification reactions, expanding its applicability in medicinal chemistry.

In recent years, there has been a growing interest in the development of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate intermediate has shown promise in this area due to its ability to serve as a precursor for molecules that target specific kinases. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

Moreover, the< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate scaffold has found utility in the synthesis of compounds with anti-inflammatory properties. Researchers have leveraged its structural features to develop molecules that modulate inflammatory cytokine production and signaling pathways. These efforts align with the increasing demand for alternative treatments for chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmaceutical industry has also explored the use of< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate in the development of central nervous system (CNS) drugs. Its structural motifs have been incorporated into molecules designed to interact with neurotransmitter receptors and ion channels. Such interactions are critical for treating neurological disorders like epilepsy, depression, and Alzheimer's disease. The compound's ability to cross the blood-brain barrier has made it a valuable asset in CNS drug design.

From a synthetic chemistry perspective, the< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate intermediate exemplifies the importance of multifunctional building blocks in streamlining drug development processes. Its compatibility with various reaction conditions and its ability to undergo multiple transformations make it an indispensable tool for synthetic chemists. Recent advances in catalytic methods have further enhanced its utility by enabling more efficient and selective synthetic routes.

The growing body of research highlighting the applications of< strong>Ethyl 4-bromomethyl-2-cyano-3-hydroxyphenylacetate underscores its significance as a pharmaceutical intermediate. As drug discovery efforts continue to evolve, this compound is likely to remain at the forefront of medicinal chemistry innovation. Its versatility and reactivity ensure that it will continue to play a pivotal role in the development of new therapeutic agents across multiple therapeutic areas.